Cas no 2171582-13-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid
• CAS No: 2171582-13-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6417029
• PubChem ID: 165551838
• Update Time: 2025-05-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid
• EN300-1507546
• 2171582-13-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-hydroxy-2-propylbutyl)carbamoyl]propanoic acid

• Inchi： 1S/C26H32N2O6/c1-2-7-17(12-13-29)15-27-25(32)23(14-24(30)31)28-26(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23,29H,2,7,12-16H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： YIHFRSQAQPEQOK-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(CCO)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid: A Comprehensive Overview

The compound with CAS No 2171582-13-9, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a hydroxyl-containing side chain, making it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of the Fmoc group in protecting amino functionalities during peptide synthesis. The Fmoc group, represented by the 9H-fluoren-9-yl moiety, is a well-known protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This makes it an ideal choice for solid-phase peptide synthesis (SPPS), where precise control over the synthesis steps is crucial.

The hydroxyl-containing side chain in this compound adds another layer of complexity and functionality. The presence of the hydroxyl group introduces potential for hydrogen bonding, which can significantly influence the compound's solubility, stability, and bioavailability. Recent research has explored the role of such hydroxyl groups in enhancing drug delivery systems, particularly in targeted drug delivery and controlled release mechanisms.

In terms of application, this compound has shown promise in the development of bioactive molecules with potential therapeutic applications. Its structure suggests that it could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive agents. Recent advancements in medicinal chemistry have emphasized the importance of such intermediates in streamlining drug discovery processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the installation of the Fmoc group and the subsequent functionalization of the hydroxyl-containing side chain. Researchers have optimized these steps to minimize side reactions and maximize product quality, leveraging cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry.

From a structural perspective, this compound exhibits a unique balance between rigidity and flexibility, which is critical for its intended applications. The fluorenylmethoxycarbonyl group provides rigidity, while the hydroxyl-containing side chain introduces flexibility, allowing for diverse interactions with other molecules. This balance is essential for applications in peptide synthesis, where both stability and reactivity are required.

Recent studies have also explored the potential of this compound in materials science, particularly in the development of novel polymers and biomaterials. Its ability to form stable bonds under specific conditions makes it a candidate for use in biodegradable polymers or as a building block for advanced materials with tailored properties.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxy-2-propylbutyl)carbamoylpropanoic acid is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application areas, positions it as an important tool in modern chemistry and pharmacology.